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Compound of Interest

Compound Name: 2-Bromo-8-methylquinoline

CAS No.: 99073-81-1

Cat. No.: B1285243

Get Quote

For researchers and professionals in the fast-paced world of drug development, the integrity of

your work is paramount. This extends beyond the synthesis and analysis of novel compounds

to their safe handling and disposal. This guide provides a detailed, step-by-step protocol for the

proper disposal of 2-Bromo-8-methylquinoline, a halogenated quinoline derivative.

Adherence to these procedures is critical not only for regulatory compliance but also for the

protection of personnel and the environment.

The principles outlined herein are grounded in established safety protocols for handling

halogenated organic compounds and are supported by available chemical safety data. The

causality behind each step is explained to foster a deeper understanding and a culture of

safety within your laboratory.

Hazard Identification and Risk Assessment
Before handling 2-Bromo-8-methylquinoline, it is crucial to be fully aware of its potential

hazards. According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Bromo-8-methylquinoline is classified as follows:
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

This data is compiled from notifications to the ECHA C&L Inventory.[1][2]

The primary risks associated with this compound are dermal and ocular irritation. Therefore, all

handling and disposal procedures must be designed to prevent direct contact.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling 2-Bromo-8-
methylquinoline. The following table outlines the minimum required PPE. Always consult your

institution's specific safety guidelines and the glove manufacturer's compatibility chart.[3]

Body Part Required PPE Rationale

Eyes/Face
Safety goggles with side

shields or a face shield

To prevent splashes from

causing serious eye irritation.

[4]

Hands Nitrile rubber gloves
To prevent skin contact and

irritation.[5]

Body Laboratory coat
To protect skin and clothing

from contamination.

Workflow for Proper Disposal of 2-Bromo-8-
methylquinoline
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 2-Bromo-8-methylquinoline waste.
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Waste Generation & Segregation

Containerization & Labeling

Storage & Disposal

Waste Generated
(2-Bromo-8-methylquinoline)

Segregate as
Halogenated Organic Waste

Use Designated 'Halogenated
Organic Waste' Container

Label Container with
'Hazardous Waste',

Chemical Name, and Date

Store in a Cool, Dry,
Well-Ventilated Area

(Satellite Accumulation Area)

Arrange for Pickup by
Certified Hazardous

Waste Disposal Service

Disposal via
Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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